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Compound of Interest

Compound Name: Indinavir Sulfate Ethanolate

Cat. No.: B15567020 Get Quote

Introduction
Indinavir sulfate is a potent and selective inhibitor of the Human Immunodeficiency Virus Type

1 (HIV-1) protease, an enzyme crucial for the viral life cycle.[1] By binding to the active site of

the protease, Indinavir prevents the cleavage of viral gag-pol polyprotein precursors, which

leads to the formation of immature, non-infectious viral particles.[1][2][3] This mechanism of

action makes it a vital component in highly active antiretroviral therapy (HAART).[1] For

laboratory research, the accurate and consistent preparation of Indinavir sulfate stock solutions

is paramount to ensure the reproducibility and reliability of experimental results.[1] This

document provides detailed protocols for the preparation, storage, and handling of Indinavir
sulfate ethanolate stock solutions.

Physicochemical and Solubility Data
Indinavir sulfate is a white to off-white, hygroscopic, crystalline powder.[1][2][4] Its hygroscopic

nature requires careful handling and storage to prevent moisture absorption, which can affect

the compound's stability and weighing accuracy.[1]

Table 1: Physicochemical Properties and Solubility of Indinavir Sulfate Ethanolate
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Property Value References

Molecular Formula C₃₆H₄₇N₅O₄ • H₂SO₄ [1][2]

Molecular Weight 711.88 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[1][2][4]

Solubility in DMSO ≥100 mg/mL (~140 mM) [1][5]

Solubility in Water >100 mg/mL (~140 mM) [1]

Solubility in Methanol Very Soluble [1][2]

Solubility in Ethanol Insoluble [1][4]

Safety and Handling
Indinavir sulfate is considered harmful if swallowed and can cause serious skin and eye

irritation.[1] It may also lead to respiratory irritation.[1] Standard personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this

compound. All weighing and solution preparation should be performed in a chemical fume

hood.[1]

Experimental Protocols
Two common solvents for preparing Indinavir sulfate stock solutions are Dimethyl sulfoxide

(DMSO) and water, due to its high solubility in both.[4]

This protocol is suitable for most in vitro cell-based assays where the final concentration of

DMSO is maintained below a cytotoxic threshold (typically <0.5%).

Materials:

Indinavir sulfate ethanolate powder

High-purity, anhydrous DMSO

Sterile conical or microcentrifuge tubes
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Calibrated analytical balance

Vortex mixer

Sonicator bath (optional)

Procedure:

Weighing: In a chemical fume hood, accurately weigh 71.19 mg of Indinavir sulfate powder

and transfer it to a sterile conical tube.[1]

Dissolution: Add 1 mL of high-purity DMSO to the tube.[1]

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

[1] If necessary, use a sonicator bath for brief intervals to aid dissolution, ensuring the

solution is clear and free of particulates.[1]

Aliquoting: To prevent repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots (e.g., 20-50 µL) in sterile cryovials.[1]

Storage: Store the aliquots as recommended in Table 2.

An aqueous stock solution is ideal for experiments that are sensitive to organic solvents.

Materials:

Indinavir sulfate ethanolate powder

Nuclease-free or sterile deionized water

Sterile conical or microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:
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Weighing: In a chemical fume hood, accurately weigh 100 mg of Indinavir sulfate powder and

transfer it to a sterile conical tube.[1]

Dissolution: Add 1 mL of sterile deionized water to the tube.[1]

Mixing: Tightly cap the tube and vortex until the powder is completely dissolved. The

resulting solution should be clear.[1]

Aliquoting: Dispense the aqueous stock solution into single-use aliquots in sterile cryovials.

[1]

Storage: Store the aliquots as recommended in Table 2. Note that aqueous solutions may

have a shorter stable shelf-life than DMSO stocks.[1]

Storage and Stability
Proper storage is essential to maintain the integrity of Indinavir sulfate. The solid compound is

hygroscopic and should be protected from moisture.[1] Stock solutions should be aliquoted to

avoid repeated freeze-thaw cycles.[6][7]

Table 2: Recommended Storage Conditions

Form Temperature Duration Notes

Solid Powder -20°C 2 to 3 years

Store in a tightly

sealed container with

desiccant.[6]

In Solvent

(DMSO/Water)
-80°C Up to 1 year

Aliquot to avoid

freeze-thaw cycles.[4]

[6]

In Solvent

(DMSO/Water)
-20°C Up to 1 month

For short-term storage

only.[6][7]
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Figure 1: Workflow for Indinavir Sulfate Ethanolate Stock Solution Preparation
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Caption: Workflow for preparing Indinavir sulfate stock solution.
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Figure 2: Mechanism of Action of Indinavir
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Caption: Indinavir inhibits HIV protease, blocking viral maturation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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